Cas no 139092-78-7 (4,4',4''-Tris(carbazol-9-yl)-triphenylamine)

• Product Name: 4,4',4''-Tris(carbazol-9-yl)-triphenylamine
• CAS No: 139092-78-7
• MF: C₅₄H₃₆N₄
• MW: 740.890452384949
• MDL: MFCD03093250
• CID: 64575
• Update Time: 2025-05-19

4,4',4''-Tris(carbazol-9-yl)-triphenylamine Chemical and Physical Properties

Names and Identifiers

• Tris(4-(9H-carbazol-9-yl)phenyl)amine
• 4,4',4''-Tri-9-carbazolyltriphenylamine (purified by sublimation)
• 4,4',4''-Tri-9-carbazolyltriphenylamine
• Tris(4-carbazoyl-9-ylphenyl)amine
• 4,4',4''-Tris(carbazol-9-yl)-triphenylamine
• 4,4',4'-TRIS(CARBAZOL-9-YL)-TRIPHENYLAMINE
• 4,4',4''-Tris(N-carbazolyl)triphenylamine
• TCATA
• 4,4,4-Tri-9-Carbazolyltriphenylamine
• 4,4’,4’’-tris(carbazol-9-yl)-triphenylamine
• 4-carbazol-9-yl-N,N-bis(4-carbazol-9-ylphenyl)aniline
• TCTA
• Tris(4-carbazol-9-ylphenyl)amine
• TCTA (purified by sublimation)
• Tris(4-carbazol-9-ylphenyl)amine (purified by sublimation)
• 4,4',4"-Tris(carbazol-9-yl)triphenylamine
• 4,4',4''-Tricarbazolyltriphenylamine
• 4,4',4''-Tris(carbazol-9-yl)triphenylamine
• Tris[4-(carbazol-9-yl)phenyl]amine
• 4,4',4''-tris(carbaz
• Jsp002338
• C54H36N4
• VZ34045
• Tris(4-carbaz
• 4,4',4''-T

• MDL： MFCD03093250
• Inchi： 1S/C54H36N4/c1-7-19-49-43(13-1)44-14-2-8-20-50(44)56(49)40-31-25-37(26-32-40)55(38-27-33-41(34-28-38)57-51-21-9-3-15-45(51)46-16-4-10-22-52(46)57)39-29-35-42(36-30-39)58-53-23-11-5-17-47(53)48-18-6-12-24-54(48)58/h1-36H
• InChI Key： AWXGSYPUMWKTBR-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(=CC=2)N(C2C=CC(=CC=2)N2C3C=CC=CC=3C3=CC=CC=C23)C2C=CC(=CC=2)N2C3C=CC=CC=3C3=CC=CC=C23)C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 740.29400
• Monoisotopic Mass: 740.294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 58
• Rotatable Bond Count: 6
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.4
• Topological Polar Surface Area: 18

Experimental Properties

• Density: 1.234
• Melting Point: 266°C(lit.)
• Refractive Index: 1.718
• PSA: 18.03000
• LogP: 14.44770
• λmax: 326(CH2Cl2)(lit.)

4,4',4''-Tris(carbazol-9-yl)-triphenylamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Safety Term：S26-36/37
• Risk Phrases：R36/37/38

Additional information on 4,4',4''-Tris(carbazol-9-yl)-triphenylamine

4,4',4''-Tris(carbazol-9-yl)-triphenylamine: A Comprehensive Overview

4,4',4''-Tris(carbazol-9-yl)-triphenylamine (CAS No. 139092-78-7) is a highly advanced organic compound that has garnered significant attention in the field of materials science and organic electronics. This compound, often abbreviated as TCTA, belongs to the family of triphenylamines and is widely recognized for its exceptional electronic properties. The molecule consists of three carbazole groups attached to a central triphenylamine core, creating a unique structure that enhances its performance in various applications.

The synthesis of TCTA involves a multi-step process that combines aromatic substitution reactions and careful control over steric and electronic factors. Recent advancements in synthetic methodologies have enabled the production of high-purity TCTA, which is crucial for its application in cutting-edge technologies. Researchers have explored various solvents and catalysts to optimize the reaction conditions, ensuring scalability and reproducibility.

One of the most notable applications of TCTA is in organic light-emitting diodes (OLEDs). The compound serves as an excellent hole transport material (HTM) due to its high thermal stability and efficient charge transport properties. Studies have demonstrated that TCTA can significantly improve the luminous efficiency and operational lifetime of OLED devices. For instance, a 2023 study published in *Advanced Materials* highlighted how TCTA-based HTMs can reduce efficiency roll-off in high-brightness OLEDs, making them more suitable for commercial displays.

Beyond OLEDs, TCTA has found applications in perovskite solar cells (PSCs). Its ability to act as an electron acceptor and facilitate charge separation has been leveraged to enhance the power conversion efficiency (PCE) of PSCs. Recent research indicates that incorporating TCTA into the electron transport layer (ETL) can suppress non-radiative recombination losses, thereby improving device performance under both indoor and outdoor lighting conditions.

The electronic properties of TCTA are further enhanced by its ability to form self-assembled monolayers (SAMs) on various substrates. This property has been exploited in the development of advanced sensors and bioelectronic devices. For example, a 2023 paper in *Nature Communications* reported the use of TCTA SAMs for ultrasensitive detection of biomolecules, showcasing its potential in healthcare diagnostics.

In terms of structural characterization, TCTA has been extensively studied using techniques such as X-ray diffraction (XRD), nuclear magnetic resonance (NMR), and UV-vis spectroscopy. These studies have provided insights into its molecular packing and optical properties, which are critical for optimizing its performance in electronic devices. Recent advancements in computational chemistry have also enabled detailed simulations of TCTA's electronic structure, further aiding its application development.

The environmental impact of TCTA is another area of growing interest. Researchers are exploring biodegradable alternatives and sustainable synthesis pathways to minimize its ecological footprint. While current studies indicate that TCTA is not inherently hazardous, efforts are underway to develop eco-friendly production methods that align with green chemistry principles.

In conclusion, 4,4',4''-Tris(carbazol-9-yl)-triphenylamine (CAS No. 139092-78-7) stands as a testament to the ingenuity of modern materials science. Its versatility across multiple applications underscores its importance in advancing organic electronics and related fields. As research continues to uncover new potential uses for this compound, it is poised to play an even greater role in shaping future technologies.